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Compound of Interest

Compound Name:
Methyl 5-methoxy-3-

oxopentanoate

Cat. No.: B1332151 Get Quote

Technical Guide: Physical Properties of Methyl
5-methoxy-3-oxopentanoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of Methyl 5-
methoxy-3-oxopentanoate, a compound of interest in various research and development

applications. The data presented herein is compiled from verified sources and is supplemented

with standardized experimental protocols for accurate and reproducible measurements.

Core Physical Properties
Methyl 5-methoxy-3-oxopentanoate is a clear, colorless to almost colorless liquid. A summary

of its critical physical properties, including boiling point and density, is provided below.
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Physical Property Value Conditions

Boiling Point 56-57 °C at 0.1 mmHg

69-73 °C at 0.35 mmHg

Density 1.10 g/mL at 20 °C

1.111 g/mL at 25 °C

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical research and

development. The following sections detail the standardized methodologies for measuring the

boiling point under reduced pressure and the density of liquid compounds such as Methyl 5-
methoxy-3-oxopentanoate.

Determination of Boiling Point under Reduced Pressure
(Vacuum Distillation)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For compounds that may decompose at their atmospheric boiling point,

determination under reduced pressure is necessary.[1][2]

Principle: By reducing the pressure above the liquid, the boiling point is lowered.[2][3] This

allows for distillation at a lower temperature, preventing thermal degradation of the compound.

[2]

Apparatus:

Round-bottom flask

Claisen adapter (recommended to prevent bumping)[4]

Distillation head with a thermometer

Condenser
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Receiving flask

Vacuum source (e.g., vacuum pump, water aspirator)[3]

Manometer (for accurate pressure measurement)

Heating mantle with a stirrer or boiling chips (stir bar is preferred for vacuum distillation)[5]

Thick-walled vacuum tubing

Procedure:

Assembly: Assemble the vacuum distillation apparatus, ensuring all ground glass joints are

properly greased and sealed to maintain a vacuum.

Sample Preparation: Place the liquid sample and a stir bar into the round-bottom flask.

Evacuation: Connect the apparatus to the vacuum source and gradually reduce the pressure

to the desired level, as measured by the manometer.

Heating: Begin stirring and gently heat the sample using the heating mantle.

Equilibrium: Observe the temperature as the liquid begins to boil and the vapor condenses.

The boiling point is the stable temperature reading on the thermometer when the liquid is

refluxing in the distillation head.[6]

Data Recording: Record the observed boiling point and the corresponding pressure from the

manometer.

Determination of Density using a Pycnometer
The density of a substance is its mass per unit volume. The pycnometer method is a highly

precise technique for determining the density of liquids.

Principle: This method involves determining the mass of a precisely known volume of the liquid.

The volume is accurately defined by the specific design of the pycnometer.

Apparatus:
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Pycnometer (a glass flask with a close-fitting ground glass stopper containing a capillary

tube)

Analytical balance

Constant temperature bath

Thermometer

Procedure:

Cleaning and Drying: Thoroughly clean and dry the pycnometer and its stopper.

Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer with its stopper on

an analytical balance.

Calibration with a Reference Liquid (e.g., Distilled Water):

Fill the pycnometer with distilled water.

Insert the stopper, allowing excess water to exit through the capillary.

Place the filled pycnometer in a constant temperature bath (e.g., 20 °C) until it reaches

thermal equilibrium.

Remove the pycnometer, carefully dry the exterior, and weigh it.

Calculate the volume of the pycnometer using the known density of water at that

temperature.

Measurement of the Sample Liquid:

Empty, clean, and dry the pycnometer.

Fill the pycnometer with the sample liquid (Methyl 5-methoxy-3-oxopentanoate).

Repeat the process of inserting the stopper, equilibrating the temperature in the constant

temperature bath, drying the exterior, and weighing the filled pycnometer.
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Calculation:

Determine the mass of the sample liquid by subtracting the mass of the empty

pycnometer.

Calculate the density of the sample by dividing its mass by the calibrated volume of the

pycnometer.

Workflow Visualization
The logical flow for the experimental determination of the physical properties of Methyl 5-
methoxy-3-oxopentanoate is illustrated below.
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Workflow for Physical Property Determination
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Workflow for Physical Property Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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